Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate

• CAS No.: 3571-26-4
• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol
• IUPAC Name: methyl 2-[[(8-hydroxyquinolin-7-yl)-phenylmethyl]amino]benzoate
• InChI: InChI=1S/C24H20N2O3/c1-29-24(28)18-11-5-6-12-20(18)26-21(16-8-3-2-4-9-16)19-14-13-17-10-7-15-25-22(17)23(19)27/h2-15,21,26-27H,1H3
• InChI Key: ZPJOAKSLQZOQOG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(C2=CC=CC=C2)C3=C(C4=C(C=CC=N4)C=C3)O

Description

Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate is a complex organic compound with the molecular formula C24H20N2O3 . This compound features a quinoline moiety, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate typically involves the reaction of 8-hydroxy-7-quinoline with phenylmethylamine and methyl 2-aminobenzoate under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with different oxidation states.

Reduction: Reduction reactions can lead to the formation of reduced quinoline derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products

The major products formed from these reactions include various quinoline derivatives, which can have different functional groups attached to the quinoline ring .

Scientific Research Applications

Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate involves its interaction with specific molecular targets and pathways. The quinoline moiety can interact with enzymes and receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quinoline derivatives such as:

• Methyl 2-((7-benzyl-8-hydroxy-2-quinolinyl)amino)benzoate
• Ethyl 4-((2-(2-phenylethyl)benzoyl)amino)benzoate
• Methyl 2-{[8-(trifluoromethyl)-4-quinolinyl]amino}benzoate .

Uniqueness

Methyl 2-(((8-hydroxy-7-quinolyl)phenylmethyl)amino)benzoate is unique due to its specific structural features, which confer distinct biological activities and chemical reactivity. Its combination of a quinoline moiety with a benzoate group makes it a versatile compound for various scientific and industrial applications .